Cas no 87649-89-6 (2-(4-Chlorophenyl)butan-2-amine)

• Product Name: 2-(4-Chlorophenyl)butan-2-amine
• CAS No: 87649-89-6
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 654025
• PubChem ID: 20208145
• Update Time: 2025-04-23

2-(4-Chlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-a-ethyl-a-methyl-
• 2-(4-chlorophenyl)butan-2-amine
• VTPBWUWJCCYDAU-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-1-methylpropylamine
• 4-Chloro-α-ethyl-α-methylbenzenemethanamine (ACI)
• 2-(4-Chlorophenyl)butan-2-amine

• Inchi： 1S/C10H14ClN/c1-3-10(2,12)8-4-6-9(11)7-5-8/h4-7H,3,12H2,1-2H3
• InChI Key： VTPBWUWJCCYDAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CC)(C)N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 26

2-(4-Chlorophenyl)butan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Chlorophenyl)butan-2-amine

2-(4-Chlorophenyl)butan-2-amine: A Comprehensive Overview

2-(4-Chlorophenyl)butan-2-amine, also known by its CAS number 87649-89-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanamine backbone with a 4-chlorophenyl group. The presence of the chlorine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of 2-(4-Chlorophenyl)butan-2-amine typically involves multi-step reactions, often starting from readily available starting materials. One common approach is the alkylation of an amine with a chloroarene derivative, followed by reduction or other functional group transformations. The exact synthetic pathway can vary depending on the desired purity and scale of production. Recent advancements in catalytic methods have made the synthesis of this compound more efficient, reducing both time and cost while maintaining high yields.

One of the most notable applications of 2-(4-Chlorophenyl)butan-2-amine is in the pharmaceutical industry. This compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its structure allows for easy modification, enabling researchers to explore a wide range of pharmacological activities. For instance, derivatives of this compound have been studied for their anti-inflammatory, antioxidant, and anticancer properties.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)butan-2-amine in the development of novel therapeutic agents. Researchers have reported that certain derivatives exhibit selective inhibition against specific enzymes involved in inflammatory pathways, suggesting their potential use in treating conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary in vitro studies have indicated that some analogs may possess cytotoxic effects against cancer cells, making them promising candidates for further investigation.

In addition to its pharmaceutical applications, 2-(4-Chlorophenyl)butan-2-amine has also found use in agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has made it a valuable reagent in organic chemistry laboratories worldwide. Furthermore, recent research has explored its role in the development of advanced materials, such as stimuli-responsive polymers and self-healing composites.

The physical and chemical properties of 2-(4-Chlorophenyl)butan-2-amine are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. For example, it has been shown to exhibit good solubility in polar solvents due to its amine functionality, while its aromatic ring contributes to its stability under thermal and oxidative conditions. These properties make it suitable for use in a wide range of chemical reactions and processes.

From an environmental perspective, understanding the fate and behavior of 2-(4-Chlorophenyl)butan-2-amine is crucial for ensuring sustainable practices. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. These studies aim to provide insights into how this compound interacts with ecosystems and inform regulatory decisions regarding its safe handling and disposal.

In conclusion, 2-(4-Chlorophenyl)butan-2-amine (CAS No: 87649-89-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers seeking to develop new drugs, materials, and chemical processes. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.